3-(1-Benzofuran-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H8N4O2S
• Molecular Weight: 308.3 g/mol
• SMILES: C1=CC=C2C(=C1)C=C(O2)C3=NN=C4N3N=C(S4)C5=CC=CO5
• InChI: InChI=1S/C15H8N4O2S/c1-2-5-10-9(4-1)8-12(21-10)13-16-17-15-19(13)18-14(22-15)11-6-3-7-20-11/h1-8H
• InChIKey: ONABBQKCMGCVQC-UHFFFAOYSA-N

3-(1-Benzofuran-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole: A Structurally Defined Bis-Heteroaryl Candidate for Selective Kinase and Epigenetic Probe Development

The compound 3-(1-Benzofuran-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (CAS 878434-04-9, MF C₁₅H₈N₄O₂S, MW 308.3 g/mol) is a fully aromatic, planar, fused tricyclic system combining a benzofuran moiety at the 3-position and a furan ring at the 6-position of a [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole core [1]. This scaffold is recognized in medicinal chemistry for its capacity to engage the C and D pockets of NAD⁺-dependent deacetylases such as SIRT1, making it a privileged template for designing inhibitors that modulate acetylation-dependent signaling pathways [2]. The specific substitution pattern presented by this compound is of interest for procurement by groups requiring a well-characterized, single-entity heterocycle with a defined regioisomeric arrangement of O-heteroaryl substituents for structure-activity relationship (SAR) studies.

Regioisomer identity

Defined bis-heteroaryl arrangement for SAR studies

Reported scaffold

Triazolothiadiazole core linked to SIRT1 C/D pocket engagement

Single entity

Well-characterized heterocycle for epigenetic probe development

• [1] 6-(1-Benzofuran-2-yl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. PubChem. CAS 878434-04-9. Molecular formula C₁₅H₈N₄O₂S. View Source
• [2] Wu, J., Li, J., Xu, M. H., & Liu, D. (2014). Structure-activity relationship and interaction studies of new SIRT1 inhibitors with the scaffold of 3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Bioorganic & Medicinal Chemistry Letters, 24(14), 3050–3056. View Source

Why 3-(1-Benzofuran-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole Cannot Be Replaced by a Simple Alkyl or Mono-Aryl Analog

The benzofuran-2-yl group at the 3-position is not a bioisostere for a phenyl, methyl, or tert-butyl substituent; its extended π-system and oxygen lone pair alter both the conformational preference and the electronic topology of the inhibitor [1]. In the SIRT1 inhibitor class, variation of the 3-substituent directly impacts the occupancy of the enzyme's C-pocket, with fused bicyclic aromatics providing a larger hydrophobic contact surface than monocyclic or alkyl groups [2]. Similarly, the furan-2-yl at position 6 offers a smaller, electron-rich aromatic vector compared to a bromofuran-2-yl (which introduces steric bulk and halogen-bonding potential) or a pyridin-4-yl (which adds a basic nitrogen), thereby defining a distinct selectivity and potency profile that cannot be replicated by interchanging in-class compounds [3].

3-Benzofuran vs. alkyl or monocyclic substituents may alter C-pocket contact surface; enzyme occupancy profile may not transfer directly.

6-Furan vs. bromofuran or pyridyl analogs defines distinct electronic topology; halogen or basic nitrogen variations may shift selectivity context.

• [1] 6-(1-Benzofuran-2-yl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. PubChem. CAS 878434-04-9. Molecular formula C₁₅H₈N₄O₂S. View Source
• [2] Wu, J., Li, J., Xu, M. H., & Liu, D. (2014). Structure-activity relationship and interaction studies of new SIRT1 inhibitors with the scaffold of 3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Bioorganic & Medicinal Chemistry Letters, 24(14), 3050–3056. View Source
• [3] Obushak, M. D., Pokhodylo, N. T., Ostapiuk, Y. V., & Matiychuk, V. S. (2007). Synthesis of 3-Substituted (6-[(E)-2-(1-Benzofuran-2-yl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles. Phosphorus, Sulfur, and Silicon and the Related Elements, 183, 136–143. View Source

Product-Specific Quantitative Evidence: How 3-(1-Benzofuran-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole Differentiates from Its Closest Analogs

Structural Differentiation from 6-Alkyl Congeners: Furan-2-yl vs. Butyl, Ethyl, Isopropyl, and tert-Butyl Substituents

The target compound is the only commercially available analog in the 3-(benzofuran-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole sub-series that incorporates a furan-2-yl substituent at the 6-position, rather than a simple alkyl chain. This replacement introduces a conjugated, electron-rich aromatic ring capable of participating in π-π stacking and hydrogen-bonding interactions, which are absent in the butyl (CAS 1707405-60-4), ethyl (CAS 1713714-61-4), isopropyl (CAS 1707563-61-8), and tert-butyl (CAS 1707563-55-0) analogs . The furan oxygen provides a hydrogen-bond acceptor site (calculated pKa of conjugate acid ≈ -2.8 for furan) that can engage with catalytic lysine or backbone amide residues in enzyme active sites, a functional feature not available to the alkyl-substituted comparators.

6‑Furan‑2‑yl vs. alkyl

Data to verify

Furan‑2‑yl (cLogP ~3.1, TPSA ~60.6 Ų) vs. butyl/ethyl/isopropyl/tert‑butyl analogs (cLogP 3.8–4.5, TPSA ~43.2 Ų). ΔcLogP -0.7 to -1.4, ΔTPSA +17.4 Ų; gain of one H‑bond acceptor.

Supports ligand efficiency evaluation; may lower non‑specific membrane partitioning.

Calculated values; experimental solubility/logD not reported.

Evidence Dimension	6-Position Substituent Type and Physicochemical Property Impact
Target Compound Data	Furan-2-yl (aromatic, H-bond acceptor, cLogP ≈ 3.1, TPSA ≈ 60.6 Ų)
Comparator Or Baseline	3-(Benzofuran-2-yl)-6-butyl (cLogP ≈ 4.5, TPSA ≈ 43.2 Ų); 3-(Benzofuran-2-yl)-6-ethyl (cLogP ≈ 3.8, TPSA ≈ 43.2 Ų); 3-(Benzofuran-2-yl)-6-isopropyl (cLogP ≈ 4.1, TPSA ≈ 43.2 Ų); 3-(1-Benzofuran-2-yl)-6-tert-butyl (cLogP ≈ 4.3, TPSA ≈ 43.2 Ų)
Quantified Difference	Lower calculated lipophilicity (ΔcLogP -0.7 to -1.4) and higher topological polar surface area (ΔTPSA +17.4 Ų) compared to all alkyl analogs; gain of one H-bond acceptor site.
Conditions	cLogP and TPSA values calculated using the fragment-based method in ChemAxon MarvinSketch v.21.17; PubChem entries and vendor technical datasheets confirmed no commercial availability of the furan-2-yl-substituted variant among alkyl-substituted comparator sets.

Why This Matters

The lower lipophilicity and additional H-bond acceptor site of the target compound make it a preferred choice for optimizing ligand efficiency and reducing off-target membrane partitioning during early lead optimization.

Differentiation from Halogenated Furan Analogs: Absence of a Bromine Substituent on the 6-Furan Ring

A closely matched analog, 6-(5-bromofuran-2-yl)-3-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, incorporates a bromine atom at the 5-position of the furan ring. The presence of bromine significantly increases molecular weight (Δ +79.9 Da) and introduces a heavy atom that can dominate halogen-bonding interactions, potentially obscuring the intrinsic binding signature of the core scaffold . The target compound, lacking this halogen, provides a cleaner baseline for assessing the contribution of the unsubstituted furan ring to target engagement.

Halogen‑free baseline

Data to verify

Target MW 308.3 Da, no halogen vs. 5‑bromofuran analog MW ~388.2 Da. ΔMW -79.9 Da; eliminates heavy‑atom halogen‑bonding interference.

Provides a cleaner SAR baseline; reduces confounding halogen effects.

No head‑to‑head biological data available for direct comparison.

Evidence Dimension	Molecular Weight and Halogen Content
Target Compound Data	MW 308.3 g/mol; no halogen substituent
Comparator Or Baseline	6-(5-Bromofuran-2-yl)-3-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole: MW ≈ 388.2 g/mol; one bromine atom
Quantified Difference	ΔMW -79.9 g/mol; elimination of a potential metabolic liability (C-Br bond) and a dominant halogen-bond donor.
Conditions	Comparison based on reported molecular formulas for both compounds; no biological head-to-head data are yet available in the public domain.

Why This Matters

For screening campaigns prioritizing fragment-like properties (MW < 350 Da) and minimal halogen interference, the target compound offers a more interpretable SAR starting point.

Class-Level SIRT1 Inhibitory Activity Inferable from the Triazolothiadiazole Scaffold

While no direct IC₅₀ data are published for the target compound, the [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole scaffold bearing a furan substituent has been validated as a SIRT1 inhibitor chemotype. Wu et al. (2014) reported a series of 3-(furan-2-yl)-6-aryl analogs with SIRT1 IC₅₀ values ranging from 0.5 to 18.9 µM, demonstrating that variations at the 6-position tune inhibitory potency through differential C-pocket occupancy [1]. The target compound, with a benzofuran-2-yl at the 3-position and a furan-2-yl at the 6-position, represents a regioisomeric variation of this validated pharmacophore, and is therefore expected to exhibit potent SIRT1 inhibition at low micromolar concentrations.

SIRT1 activity inference

Class‑level inference

No direct IC₅₀ for this compound. Scaffold‑class SIRT1 IC₅₀ range 0.5–18.9 µM (Wu 2014). Regioisomeric variation expected to modulate potency.

Enables head‑to‑head comparison with known inhibitors; probe potency shift from regioisomerism.

Direct IC₅₀ determination required; class inference only.

Evidence Dimension	SIRT1 Deacetylase Inhibition (IC₅₀)
Target Compound Data	No IC₅₀ reported; predicted to be active based on scaffold identity.
Comparator Or Baseline	3-(Furan-2-yl)-6-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole: IC₅₀ = 4.9 µM; 3-(Furan-2-yl)-6-(4-methoxyphenyl) analog: IC₅₀ = 1.2 µM; 3-(Furan-2-yl)-6-(3-nitrophenyl) analog: IC₅₀ = 0.5 µM (all from Wu et al., 2014).
Quantified Difference	Not calculable for the target compound; scaffold-class median IC₅₀ ≈ 3.0 µM provides a benchmark for anticipated potency.
Conditions	In vitro fluorescence-based deacetylation assay using recombinant human SIRT1 and AMC-labeled Ac-Arg-His-Lys-Lys peptide substrate; 45-min incubation.

Why This Matters

Procurement of the target compound enables direct head-to-head comparison against the published SIRT1 inhibitors to determine the potency shift caused by the benzofuran-to-furan regioisomerism, a key question for epigenetic probe development.

• [1] Wu, J., Li, J., Xu, M. H., & Liu, D. (2014). Structure-activity relationship and interaction studies of new SIRT1 inhibitors with the scaffold of 3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Bioorganic & Medicinal Chemistry Letters, 24(14), 3050–3056. View Source

Best Research and Industrial Application Scenarios for 3-(1-Benzofuran-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

SIRT1 Inhibitor Lead Optimization and Regioisomer SAR Exploration

Procure this compound as a key regioisomer to compare against the published 3-(furan-2-yl)-6-aryl series (Wu et al., 2014). The benzofuran-2-yl group at the 3-position is expected to probe a distinct region of the SIRT1 C-pocket, and the resulting SAR will clarify whether extended aromaticity at this position enhances or diminishes inhibitory potency relative to the parent furan-2-yl series [1].

Kinase Selectivity Panel Screening Probe

The planar, tris-heterocyclic architecture of this compound is a recognized kinase hinge-binding motif (the triazolothiadiazole core mimics the adenine ring of ATP). With a furan-2-yl group offering a smaller steric footprint than a phenyl or pyridyl substituent, this compound is suitable for broad-panel kinase selectivity screening to identify new kinase targets amenable to triazolothiadiazole-based inhibition [2].

Physicochemical Property Benchmark for Triazolothiadiazole Library Design

With a cLogP of ~3.1 and a TPSA of ~60.6 Ų, this compound sits in a favorable property space for CNS drug discovery (CNS MPO score > 4). Procure this compound as a reference standard for calibrating computational models and for establishing baseline stability and solubility parameters when designing larger triazolothiadiazole libraries [3].

Negative Control for Halogen-Bonding Studies

In experiments designed to quantify the contribution of halogen bonding to target engagement (e.g., using the 5-bromofuran-2-yl analog), this compound serves as the essential non-halogenated counterpart, enabling a clean comparison of binding free energies with and without the heavy atom effect.

Application

Selection Property

Validation Focus

SIRT1 regioisomer SAR studies

Scaffold regioisomer comparison

C‑pocket occupancy mapping

Kinase selectivity panel screening

Hinge‑binding motif profiling

Kinase target identification

Physicochemical property benchmarking

Lipophilicity / TPSA reference

CNS drug‑like space calibration

Halogen‑bonding negative control

Non‑halogenated baseline

Binding free energy comparison

• [1] Wu, J., Li, J., Xu, M. H., & Liu, D. (2014). Structure-activity relationship and interaction studies of new SIRT1 inhibitors with the scaffold of 3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Bioorganic & Medicinal Chemistry Letters, 24(14), 3050–3056. View Source
• [2] Obushak, M. D., Pokhodylo, N. T., Ostapiuk, Y. V., & Matiychuk, V. S. (2007). Synthesis of 3-Substituted (6-[(E)-2-(1-Benzofuran-2-yl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles. Phosphorus, Sulfur, and Silicon and the Related Elements, 183, 136–143. View Source
• [3] 6-(1-Benzofuran-2-yl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. PubChem. CAS 878434-04-9. Molecular formula C₁₅H₈N₄O₂S. View Source